Cas no 100960-16-5 (Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate)

Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate is a versatile heterocyclic compound featuring a reactive chloromethyl group and an ester functionality, making it a valuable intermediate in organic synthesis. Its thiazole core is significant in pharmaceutical and agrochemical applications due to its bioactivity. The chloromethyl group allows for further functionalization, enabling the introduction of diverse substituents, while the ester moiety offers flexibility for hydrolysis or transesterification. This compound is particularly useful in the synthesis of thiazole-based derivatives, including potential drug candidates and biologically active molecules. Its stability and reactivity under controlled conditions make it a practical choice for research and industrial applications requiring precise structural modifications.

Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate structure

100960-16-5 structure

Product Name:Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate

CAS No:100960-16-5

MF:C₇H₈ClNO₂S

MW:205.661919593811

MDL:MFCD10697515

CID:124401

PubChem ID:10822129

Update Time:2025-06-07

Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(chloromethyl)thiazole-2-carboxylate
- 2-Thiazolecarboxylicacid, 4-(chloromethyl)-, ethyl ester
- ETHYL 4-(CHLOROMETHYL)-1,3-THIAZOLE-2-CARBOXYLATE
- 4-(chloromethyl)-2-thiazolecarboxylic acid ethyl ester
- 4-(chloromethyl)thiazole-2-carboxylic acid-ethyl ester
- 4-chloromethyl-2-ethoxycarbonylthia
- 4-chloromethyl-thiazole-2-carboxylic acid ethyl ester
- AC1Q34DI
- CTK6F8167
- ethyl 4-chloromethylthiazole-2-carboxylate
- ethylchloromethylthiazolecarboxylate
- SureCN855435
- 2-Thiazolecarboxylicacid,4-(chloromethyl)-,ethylester(6CI,9CI)
- 2-Thiazolecarboxylic acid, 4-(chloromethyl)-, ethyl ester
- MFCD10697515
- 100960-16-5
- J-000290
- SCHEMBL855435
- 2-thiazolecarboxylic acid,4-(chloromethyl)-,ethyl ester
- FT-0684434
- AB59805
- DTXSID10445362
- Ethyl 4-(chloromethyl)-2-thiazolecarboxylate
- GF-0727
- ETHYL4-(CHLOROMETHYL)THIAZOLE-2-CARBOXYLATE
- J-520935
- JSYOQGQNLKDSGQ-UHFFFAOYSA-N
- EN300-37232
- AKOS009157469
- 2-Thiazolecarboxylicacid,4-(chloromethyl)-,ethylester
- G30916
- DB-334192
- ALBB-034056
- STL453424
- Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate
- MDL： MFCD10697515
- Inchi： 1S/C7H8ClNO2S/c1-2-11-7(10)6-9-5(3-8)4-12-6/h4H,2-3H2,1H3
- InChI Key： JSYOQGQNLKDSGQ-UHFFFAOYSA-N
- SMILES： ClCC1=CSC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 204.99654
Monoisotopic Mass: 204.9964274g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 39.19
LogP: 2.05860

Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate Security Information

HazardClass：IRRITANT

Ethyl 4-(Chloromethyl)-1,3-thiazole-2-carboxylate Pricemore >>

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abcr	AB338463-500 mg	Ethyl 4-(chloromethyl)-1,3-thiazole-2-carboxylate, 95%; .	100960-16-5	95%	500mg	€178.80	2023-04-26
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